Cas no 848-21-5 (Norgestrienone)
Norgestrienone structure
Product Name:Norgestrienone
Norgestrienone Chemical and Physical Properties
Names and Identifiers
-
- Norgestrienone
- Ethynyl trienolone
- 17-Hydroxy-19-nor-17alpha-pregna-4,9,11-trien-20-yn-3-one
- Ogyline
- (17α)-17-Hydroxy-19-norpregna-4,9,11-trien-20-yn-3-one (ACI)
- 19-Nor-17α-pregna-4,9,11-trien-20-yn-3-one, 17-hydroxy- (7CI, 8CI)
- 17-Hydroxy-19-nor-17α-pregna-4,9,11-trien-20-yn-3-one
- 17α-Ethynyl-17-hydroxyestratrien-3-one
- 17α-Ethynyl-17β-hydroxy-3-oxo-4,9,11-estratriene
- 17α-Ethynyl-3-oxo-4,9,11-estratrien-17β-ol
- 17α-Ethynyl-4,9,11-estratrien-17β-ol-3-one
- 3-Oxo-17α-ethynyl-17β-hydroxyestra-4,9,11-triene
- A 301
- A 301 (steroid)
- NSC 101105
- Planor
- R 2010
- RU 2010
-
- Inchi: 1S/C20H22O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,8,10,12,17-18,22H,4-7,9,11H2,2H3/t17-,18+,19+,20+/m1/s1
- InChI Key: GVDMJXQHPUYPHP-FYQPLNBISA-N
- SMILES: C[C@@]12[C@](O)(C#C)CC[C@H]1[C@@H]1CCC3=CC(CCC3=C1C=C2)=O
Computed Properties
- Exact Mass: 294.16200
- Monoisotopic Mass: 294.16198
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 699
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 1.8
Experimental Properties
- Density: 1.1129 (rough estimate)
- Melting Point: 169°
- Boiling Point: 376.15°C (rough estimate)
- Flash Point: 211.2°C
- Refractive Index: 1.4800 (estimate)
- PSA: 37.30000
- LogP: 3.33270
- Specific Rotation: D20 +63° (c = 0.5 in alc)
Norgestrienone Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
848-21-5 (Norgestrienone) Related Products
- 68-22-4(Norethindrone)
- 54048-10-1(Etonogestrel)
- 16320-04-0(Gestrinone)
- 6533-00-2(Norgestrel)
- 434-03-7(Ethisterone)
- 797-63-7(Levonorgestrel)
- 51087-61-7(6(7)-Dehydro Norgestrel)
- 1162-60-3(19-Norpregn-4-en-20-yn-3-one,17-hydroxy-7-methyl-, (7a,17a)-)
- 31528-46-8(6,7-Dehydro Norethindrone)
- 54024-10-1(18-Demethyl Etonogestrel)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk